Cas no 332941-25-0 (Amino-PEG7-amine)

• Product Name: Amino-PEG7-amine
• CAS No: 332941-25-0
• MF: C₁₆H₃₆N₂O₇
• MW: 368.466245651245
• MDL: MFCD09752883
• CID: 1060646
• PubChem ID: 51340910
• Update Time: 2025-06-07

Amino-PEG7-amine Chemical and Physical Properties

Names and Identifiers

• O,O′-Bis(2-aminoethyl)hexaethylene Glycol
• Amino-PEG7-Amine
• H2N-7-NH2
• H2N-PEG7-CH2CH2NH2
• 2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanamine
• BP-22586
• O,O inverted exclamation marka-Bis(2-aMinoethyl)polyethylene Glycol
• SY269986
• C70484
• NH2-PEG7-NH2
• 332941-25-0
• AKOS026745437
• alpha,omega-Bis-amino octa(ethylene glycol)
• CS-0114553
• O,O inverted exclamation marka-Bis(2-aminoethyl)hexaethylene Glycol
• DTXSID20679818
• MFCD09752883
• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diamine
• SB67179
• 2-(2-{2-[2-(2-{2-[2-(2-Amino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethylamine
• MS-25914
• HY-140209
• O,O?-Bis(2-aminoethyl)hexaethylene Glycol
• SCHEMBL2639323
• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diamine; ?,?-BIs(amino)octaethylene Glycol
• DA-61016
• Amino-PEG7-amine

• MDL： MFCD09752883
• Inchi： 1S/C16H36N2O7/c17-1-3-19-5-7-21-9-11-23-13-15-25-16-14-24-12-10-22-8-6-20-4-2-18/h1-18H2
• InChI Key： MWECBIRKDAZDRL-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCN)CCOCCOCCOCCN

Computed Properties

• Exact Mass: 368.25200
• Monoisotopic Mass: 368.25225149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 116.65000
• LogP: 0.42060

Additional information on Amino-PEG7-amine

Amino-PEG7-amine (CAS No. 332941-25-0): A Versatile Compound in Biomedical Applications

Amino-PEG7-amine (CAS No. 332941-25-0) is a polyethylene glycol (PEG) derivative that has gained significant attention in the field of biomedical research and drug development. This compound, also known as PEG7-diamine, is characterized by its unique structure, which consists of a PEG chain with amino groups at both ends. The versatile nature of Amino-PEG7-amine makes it an ideal candidate for a wide range of applications, from enhancing the solubility and stability of therapeutic agents to improving the bioavailability and pharmacokinetics of drugs.

The chemical structure of Amino-PEG7-amine is represented by the formula H₂N-(CH₂)₂-O-(CH₂CH₂O)₇-NH₂. The PEG chain, which is a hydrophilic polymer, imparts excellent water solubility and biocompatibility to the molecule. The terminal amino groups provide reactive sites for conjugation with various biomolecules, such as proteins, peptides, and small molecules. This dual functionality makes Amino-PEG7-amine a valuable tool in the design and synthesis of advanced drug delivery systems and bioconjugates.

In recent years, the use of PEG derivatives like Amino-PEG7-amine has been extensively explored in the context of nanoparticle-based drug delivery systems. These systems leverage the unique properties of PEG to enhance the circulation time and reduce the immunogenicity of nanoparticles in vivo. For instance, a study published in the Journal of Controlled Release demonstrated that PEGylation with Amino-PEG7-amine significantly improved the stability and efficacy of nanoparticles loaded with anticancer drugs. The PEGylated nanoparticles exhibited prolonged blood circulation time and enhanced tumor accumulation, leading to improved therapeutic outcomes.

Beyond drug delivery, Amino-PEG7-amine has also found applications in tissue engineering and regenerative medicine. The biocompatibility and non-toxicity of PEG make it an attractive material for fabricating scaffolds and hydrogels that support cell growth and tissue regeneration. A recent study in the Biomaterials Science journal reported the use of Amino-PEG7-amine-based hydrogels for promoting nerve regeneration. The hydrogels were designed to release growth factors over an extended period, thereby enhancing nerve cell proliferation and differentiation.

The versatility of Amino-PEG7-amine extends to its use in diagnostic imaging as well. PEGylation can improve the pharmacokinetic properties of imaging agents, making them more suitable for in vivo applications. For example, a study published in the Molecular Pharmaceutics journal described the synthesis of PEGylated gadolinium-based contrast agents using Amino-PEG7-amine. The resulting agents exhibited enhanced stability and reduced toxicity compared to their non-PEGylated counterparts, making them promising candidates for magnetic resonance imaging (MRI).

In addition to its applications in drug delivery, tissue engineering, and diagnostic imaging, Amino-PEG7-amine has also been investigated for its potential in gene therapy. The ability to conjugate DNA or RNA molecules with PEG derivatives can improve their stability and cellular uptake. A study published in the Nucleic Acids Research journal demonstrated that PEGylation with Amino-PEG7-amine-based vectors significantly enhanced the transfection efficiency and reduced cytotoxicity compared to traditional non-viral vectors.

The safety profile of Amino-PEG7-amine-based formulations is another critical aspect that has been extensively studied. Clinical trials have shown that PEGylated drugs exhibit reduced immunogenicity and improved safety compared to their non-modified counterparts. For instance, a phase II clinical trial evaluating a PEGylated interferon formulation using -based conjugation demonstrated excellent safety and efficacy in treating hepatitis C virus infection.

In conclusion, (CAS No. 332941-25-0) is a highly versatile compound with a wide range of applications in biomedical research and drug development. Its unique chemical structure, combining hydrophilic PEG chains with reactive amino groups, makes it an ideal candidate for enhancing the solubility, stability, bioavailability, and pharmacokinetics of therapeutic agents. Ongoing research continues to explore new applications for this compound, further solidifying its importance in advancing medical treatments and technologies.